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Abstract
3-Chlorogentisyl alcohol, a halogenated derivative of gentisyl alcohol, is a fungal metabolite

that has garnered significant interest within the scientific community due to its diverse and

potent biological activities. This technical guide provides a comprehensive overview of the

discovery, isolation, and characterization of this promising natural product. Detailed

experimental protocols for its extraction from fungal cultures are presented, alongside a

summary of its known biological activities, including antimicrobial, antifouling, and cytotoxic

properties. Quantitative data from various studies are compiled into structured tables for ease

of reference and comparison. Furthermore, this guide illustrates key experimental and logical

workflows using standardized diagrams to facilitate a deeper understanding of the processes

involved in the study of 3-Chlorogentisyl alcohol.

Introduction
3-Chlorogentisyl alcohol (2-chloro-6-(hydroxymethyl)benzene-1,4-diol) is a polyketide-

derived secondary metabolite first identified from fungal sources. Its structure, featuring a

chlorinated hydroquinone core with a hydroxymethyl substituent, is the basis for its wide range
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of biological effects. Initially isolated from terrestrial fungi of the Phoma genus, it has since

been identified in marine-derived fungi as well, such as Ampelomyces and Aspergillus species.

The presence of a chlorine atom in its structure is noteworthy, as halogenated natural products

often exhibit enhanced biological potency. This has made 3-Chlorogentisyl alcohol a subject

of interest for drug discovery and development, particularly in the areas of infectious diseases

and oncology.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Chlorogentisyl alcohol is provided in

the table below.

Property Value Reference

CAS Number 32744-80-2 [1]

Molecular Formula C₇H₇ClO₃ [1]

Molecular Weight 174.58 g/mol [2]

Appearance Solid [1]

Solubility
Sparingly soluble in DMSO,

Ethanol, and PBS (pH 7.2)
[1]

SMILES OC1=CC(CO)=C(O)C(Cl)=C1 [1]

InChI

InChI=1S/C7H7ClO3/c8-6-2-

5(10)1-4(3-9)7(6)11/h1-2,9-

11H,3H2

[1]

Isolation from Natural Sources
The primary source of 3-Chlorogentisyl alcohol is through fermentation of specific fungal

strains. The following sections detail the experimental protocols for its isolation from two

notable marine-derived fungi.

Isolation from Ampelomyces sp.
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A detailed workflow for the isolation of 3-Chlorogentisyl alcohol from the marine-derived

fungus Ampelomyces sp. is described below, based on the work of Kwong et al. (2006).

Fungal Cultivation: The Ampelomyces sp. strain is cultured in a seawater-based GYP

medium (2.0% glucose, 0.5% yeast extract, 0.5% mycological peptone). Cultures are

incubated for 21 days on an orbital shaker at 80 rpm and room temperature (approximately

24°C).

Extraction: The culture broth is separated from the mycelia by filtration. The culture filtrate is

then extracted three times with an equal volume of ethyl acetate (EtOAc). The EtOAc

extracts are combined and concentrated under reduced pressure to yield a crude extract.

Fractionation: The crude extract is subjected to silica gel vacuum liquid chromatography

(VLC) and eluted with a stepwise gradient of hexane, dichloromethane (CH₂Cl₂), and

methanol (MeOH).

Purification: The bioactive fractions are further purified using a Sephadex LH-20 column with

methanol as the eluent. Final purification is achieved by reversed-phase High-Performance

Liquid Chromatography (HPLC) using a gradient of methanol and water to yield pure 3-
Chlorogentisyl alcohol.
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Isolation of 3-Chlorogentisyl Alcohol from Ampelomyces sp.
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Isolation from Aspergillus sp.
Li et al. (2005) reported the isolation of 3-Chlorogentisyl alcohol from a marine isolate of

Aspergillus. The protocol is outlined below.

Fungal Cultivation: The Aspergillus sp. is cultured in a suitable broth medium.

Extraction: The culture broth is extracted with ethyl acetate (EtOAc). The EtOAc extract is

then concentrated to dryness.

Chromatographic Purification: The crude extract is subjected to a series of chromatographic

techniques, including silica gel column chromatography, Sephadex LH-20 gel filtration, and

preparative thin-layer chromatography (TLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic

analysis, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of 3-Chlorogentisyl Alcohol
The chemical synthesis of 3-Chlorogentisyl alcohol has been approached through various

routes. Early syntheses were reported by Séquin-Frey and Tamm (1971) and McCorkindale et

al. (1972). A general synthetic approach is outlined below.
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Synthetic Pathway

Chlorohydroquinone

Formylation
(e.g., Reimer-Tiemann reaction)

3-Chloro-2,5-dihydroxybenzaldehyde

Reduction
(e.g., NaBH₄)

3-Chlorogentisyl Alcohol
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General Synthetic Pathway to 3-Chlorogentisyl Alcohol.

Biological Activities
3-Chlorogentisyl alcohol exhibits a remarkable spectrum of biological activities, which are

summarized in the following tables.

Antimicrobial Activity
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Organism Activity Type
Concentration/Valu
e

Reference

Methicillin-resistant S.

aureus (MRSA)
Antibacterial (MIC) 50 µg/mL [1]

Gram-positive &

Gram-negative

bacteria

Antibacterial Active at 50 µ g/disc [1]

Antifouling Activity
Organism Activity Type Value Reference

Balanus amphitrite

(cyprids)
Antifouling

Concentration-

dependent
[1]

Cytotoxic and Other Activities
Activity Type Cell Line/Assay Value Reference

DPPH Radical

Scavenging
Cell-free assay IC₅₀ = 1 µM [1]

E. coli β-

glucuronidase

Inhibition

Enzyme assay
IC₅₀ = 0.74 µM, Ki =

0.58 µM
[2]

Apoptosis Induction HeLa cells Active at 50 µM [1]

Cell Cycle Arrest (S

phase)
HeLa cells Active at 50 µM [1]

ssDNA Breaks HeLa cells
Active at 35 µM

(Comet assay)
[1]

Signaling Pathways and Mechanisms of Action
The cytotoxic effects of 3-Chlorogentisyl alcohol in human cervical carcinoma (HeLa) cells

are attributed to its ability to induce apoptosis and cell cycle arrest. The proposed mechanism
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involves the induction of DNA damage, which subsequently triggers the apoptotic cascade.

Proposed Mechanism of Action in HeLa Cells

3-Chlorogentisyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. 3-Chlorogentisyl alcohol - MedChem Express [bioscience.co.uk]

To cite this document: BenchChem. [The Discovery and Isolation of 3-Chlorogentisyl Alcohol:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617401/docs#the-discovery-and-isolation-of-3-
chlorogentisyl-alcohol-a-technical-guide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15617401/docs?utm_src=pdf-body-img#the-discovery-and-isolation-of-3-chlorogentisyl-alcohol-a-technical-guide
https://www.benchchem.com/product/b15617401?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/40663/3-chlorogentisyl-alcohol
https://www.bioscience.co.uk/product~1189115
https://www.benchchem.com/product/b15617401/docs#the-discovery-and-isolation-of-3-chlorogentisyl-alcohol-a-technical-guide
https://www.benchchem.com/product/b15617401/docs#the-discovery-and-isolation-of-3-chlorogentisyl-alcohol-a-technical-guide
https://www.benchchem.com/product/b15617401/docs#the-discovery-and-isolation-of-3-chlorogentisyl-alcohol-a-technical-guide
https://www.benchchem.com/product/b15617401/docs#the-discovery-and-isolation-of-3-chlorogentisyl-alcohol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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